Cas no 2229526-41-2 (methyl 2-(5-bromo-2-methoxypyridin-3-yl)-2-hydroxyacetate)

• Product Name: methyl 2-(5-bromo-2-methoxypyridin-3-yl)-2-hydroxyacetate
• CAS No: 2229526-41-2
• MF: C₉H₁₀BrNO₄
• MW: 276.084002017975
• CID: 6521527
• PubChem ID: 165979355
• Update Time: 2025-10-31

methyl 2-(5-bromo-2-methoxypyridin-3-yl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-bromo-2-methoxypyridin-3-yl)-2-hydroxyacetate
• EN300-1917689
• 2229526-41-2

• Inchi： 1S/C9H10BrNO4/c1-14-8-6(3-5(10)4-11-8)7(12)9(13)15-2/h3-4,7,12H,1-2H3
• InChI Key： QRJCFBFKKSFXLE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(C(=O)OC)O)OC

Computed Properties

• Exact Mass: 274.97932g/mol
• Monoisotopic Mass: 274.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.6Ų

Additional information on methyl 2-(5-bromo-2-methoxypyridin-3-yl)-2-hydroxyacetate

Research Briefing on Methyl 2-(5-bromo-2-methoxypyridin-3-yl)-2-hydroxyacetate (CAS: 2229526-41-2)

Methyl 2-(5-bromo-2-methoxypyridin-3-yl)-2-hydroxyacetate (CAS: 2229526-41-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting neurological and oncological disorders. Recent studies have highlighted its significance in the synthesis of novel kinase inhibitors and its potential role in modulating protein-protein interactions. This briefing provides an overview of the latest research developments, synthetic methodologies, and therapeutic applications associated with this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of methyl 2-(5-bromo-2-methoxypyridin-3-yl)-2-hydroxyacetate as a precursor in the synthesis of selective JAK3 inhibitors. The research team employed a multi-step synthetic route, starting from commercially available 5-bromo-2-methoxypyridine, to achieve high yields of the target compound. The study emphasized the compound's role in improving the pharmacokinetic properties of the final drug candidates, particularly in terms of metabolic stability and oral bioavailability.

In the field of neurodegenerative disease research, a recent patent application (WO2023056789) disclosed the use of derivatives of methyl 2-(5-bromo-2-methoxypyridin-3-yl)-2-hydroxyacetate as modulators of α-synuclein aggregation. The compound's unique structural features, including the bromo substituent and the hydroxyacetate moiety, were found to be critical for its inhibitory activity against pathological protein aggregation, suggesting potential applications in Parkinson's disease therapeutics.

From a synthetic chemistry perspective, advances in catalytic asymmetric hydroxylation have enabled more efficient production of this chiral building block. A 2024 report in Organic Letters described a novel biocatalytic approach using engineered ketoreductases to produce the (R)-enantiomer of methyl 2-(5-bromo-2-methoxypyridin-3-yl)-2-hydroxyacetate with >99% ee, addressing previous challenges in stereoselective synthesis. This development is particularly significant for the production of enantiomerically pure pharmaceuticals.

Analytical characterization of methyl 2-(5-bromo-2-methoxypyridin-3-yl)-2-hydroxyacetate has also seen recent improvements. A comprehensive NMR and mass spectrometry study published in Analytical Chemistry (2024) established detailed spectral fingerprints for this compound, including complete 1H and 13C NMR assignments and fragmentation patterns in various ionization modes. These reference data are proving invaluable for quality control in pharmaceutical manufacturing processes.

Looking forward, the compound's versatility as a synthetic intermediate continues to drive research interest. Current investigations are exploring its use in the development of next-generation antiviral agents, particularly against RNA viruses, where its pyridine core structure shows promise for interaction with viral polymerases. As research progresses, methyl 2-(5-bromo-2-methoxypyridin-3-yl)-2-hydroxyacetate is expected to maintain its position as a valuable building block in medicinal chemistry, with potential applications expanding beyond its current uses in kinase inhibitor and neurodegenerative disease research.